Selective delivery of remarkably high levels of gadolinium to tumour cells using an arsonium salt†

Chemical Communications Pub Date: 2021-08-12 DOI: 10.1039/D1CC03082E

Abstract

The use of a triphenylarsonium vector for tumour cell-targeting leads to a dramatic increase in Gd3+ uptake in human glioblastoma multiforme cells by up to an order of magnitude over the isosteric triarylphosphonium analogue, with significant implications for ‘theranostic’ applications involving delivery of this important lanthanoid metal ion to tumour cells.

Graphical abstract: Selective delivery of remarkably high levels of gadolinium to tumour cells using an arsonium salt
Selective delivery of remarkably high levels of gadolinium to tumour cells using an arsonium salt†
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